Cas no 412338-84-2 (Benzaldehyde, 3-acetyl-5-ethyl-2,6-dihydroxy- (9CI))

• Product Name: Benzaldehyde, 3-acetyl-5-ethyl-2,6-dihydroxy- (9CI)
• CAS No: 412338-84-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1022411
• PubChem ID: 45094899
• Update Time: 2025-04-20

Benzaldehyde, 3-acetyl-5-ethyl-2,6-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-acetyl-5-ethyl-2,6-dihydroxy- (9CI)
• 3-acetyl-5-ethyl-2,6-dihydroxybenzaldehyde
• DB-284831
• DTXSID30667327
• 412338-84-2
• BENZALDEHYDE, 3-ACETYL-5-ETHYL-2,6-DIHYDROXY-

• Inchi： 1S/C11H12O4/c1-3-7-4-8(6(2)13)11(15)9(5-12)10(7)14/h4-5,14-15H,3H2,1-2H3
• InChI Key： FZQLTHZIWRBZPL-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=C(C(C(C)=O)=CC=1CC)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų